Cas no 1824315-26-5 (2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine)

• Product Name: 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• CAS No: 1824315-26-5
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD22397315
• CID: 4740063
• Update Time: 2025-06-25

2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine

• MDL： MFCD22397315
• Inchi： 1S/C10H11ClN2/c11-10-12-8-3-1-2-7(8)9(13-10)6-4-5-6/h6H,1-5H2
• InChI Key： BUOFUDZPNKDPDT-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2CC2)C2CCCC=2N=1

Additional information on 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine

2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine and CAS No. 1824315-26-5: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications

2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. As a member of the pyrimidine family, this compound exhibits a complex arrangement of functional groups, including a chloro substituent at the 2-position and a cyclopropyl ring at the 4-position. The 6,7-dihydro and 5H-cyclopenta[d] moieties further contribute to its structural diversity, enabling interactions with biological targets that are critical for drug development. The CAS No. 1824315-26-5 serves as a unique identifier for this compound, facilitating its use in chemical databases, research publications, and regulatory documentation.

The 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine molecule is characterized by its aromaticity and heterocyclic framework, which are essential for its pharmacological activities. The presence of the chloro group at the 2-position introduces electron-withdrawing properties, influencing the compound’s reactivity and potential for forming hydrogen bonds. The cyclopropyl ring, a three-membered cyclic structure, adds steric and electronic effects that may modulate the compound’s binding affinity to target proteins. The 5H-cyclopenta[d] pyrimidine core is a key structural element, as it provides the necessary scaffold for interactions with nucleic acids, enzymes, or ion channels, depending on the biological context.

Recent studies have highlighted the 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine’s potential in modulating cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective activity against kinases involved in cancer progression. The chloro and cyclopropyl groups were found to enhance the compound’s ability to inhibit the phosphorylation of key signaling proteins, such as ERK and Akt, which are critical for cell proliferation and survival. This finding underscores the compound’s relevance in the development of targeted therapies for oncology.

Another area of interest is the 2-Chloro-4-cyclopropyl-6,7-dihyoxy-5H-cyclopenta[d]pyrimidine’s interaction with ion channels. Research published in Frontiers in Pharmacology in 2022 revealed that this compound selectively modulates voltage-gated sodium channels, which are implicated in neurological disorders such as epilepsy and chronic pain. The 5H-cyclopenta[d] pyrimidine ring was identified as the primary site of interaction with the channel’s pore region, suggesting a mechanism of action that could be exploited for the design of novel anticonvulsants or analgesics.

From a synthetic perspective, the 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine can be synthesized through a multi-step process involving cyclization and functional group introduction. A 2023 paper in Organic & Biomolecular Chemistry described a novel method for its preparation using microwave-assisted reactions, which significantly reduced the reaction time and improved the yield. This synthetic route is particularly relevant for large-scale production, as it minimizes the use of hazardous solvents and reagents, aligning with green chemistry principles.

Despite its promising biological activities, the 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine’s pharmacokinetic properties require further investigation. A recent review in Drug Discovery Today (2023) emphasized the need to evaluate its metabolic stability, bioavailability, and toxicity profiles. The chloro group may contribute to hepatic metabolism, while the cyclopropyl ring could influence the compound’s solubility and permeability across biological membranes. These factors are critical for determining the compound’s therapeutic potential and safety in clinical settings.

In conclusion, the 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine represents a versatile scaffold with diverse applications in pharmaceutical research. Its unique structural features, including the chloro, cyclopropyl, and 5H-cyclopenta[d] moieties, enable interactions with a wide range of biological targets. Ongoing studies are exploring its potential in oncology, neurology, and other therapeutic areas, while synthetic advancements are improving its accessibility for further investigation. The CAS No. 1824315-26-5 ensures that this compound remains a focal point for researchers seeking to harness its properties for drug development.

As the field of medicinal chemistry continues to evolve, the 2-Chloro-4-cyclopropyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine is poised to play a significant role in the discovery of novel therapeutics. Its structural complexity and functional versatility make it an attractive candidate for further exploration, with the potential to address unmet medical needs in various disease indications. The ongoing research into its pharmacological properties and synthetic methods will undoubtedly contribute to the advancement of drug discovery and development in the coming years.